Cas no 1207041-85-7 (2-[(1-benzyl-5-phenyl-1H-imidazol-2-yl)sulfanyl]acetamide)

• Product Name: 2-[(1-benzyl-5-phenyl-1H-imidazol-2-yl)sulfanyl]acetamide
• CAS No: 1207041-85-7
• MF: C₁₈H₁₇N₃OS
• MW: 323.412082433701
• CID: 5451859
• PubChem ID: 49671464
• Update Time: 2025-06-12

2-[(1-benzyl-5-phenyl-1H-imidazol-2-yl)sulfanyl]acetamide Chemical and Physical Properties

Names and Identifiers

• 2-((1-benzyl-5-phenyl-1H-imidazol-2-yl)thio)acetamide
• 2-[(1-benzyl-5-phenyl-1H-imidazol-2-yl)sulfanyl]acetamide
• 2-(1-benzyl-5-phenylimidazol-2-yl)sulfanylacetamide
• F2964-1100
• 1207041-85-7
• AKOS024476965
• 2-[[5-Phenyl-1-(phenylmethyl)-1H-imidazol-2-yl]thio]acetamide

• Inchi： 1S/C18H17N3OS/c19-17(22)13-23-18-20-11-16(15-9-5-2-6-10-15)21(18)12-14-7-3-1-4-8-14/h1-11H,12-13H2,(H2,19,22)
• InChI Key： KRUXWWCGYLKVTQ-UHFFFAOYSA-N
• SMILES： C(N)(=O)CSC1N(CC2=CC=CC=C2)C(C2=CC=CC=C2)=CN=1

Computed Properties

• Exact Mass: 323.10923335g/mol
• Monoisotopic Mass: 323.10923335g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 23
• Rotatable Bond Count: 6
• Complexity: 381
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 86.2Ų

Experimental Properties

• Density: 1.23±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 606.1±65.0 °C(Predicted)
• pka: 15.39±0.40(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Imidazoles Substituted imidazoles

Additional information on 2-[(1-benzyl-5-phenyl-1H-imidazol-2-yl)sulfanyl]acetamide

Introduction to 2-[(1-benzyl-5-phenyl-1H-imidazol-2-yl)sulfanyl]acetamide (CAS No: 1207041-85-7)

2-[(1-benzyl-5-phenyl-1H-imidazol-2-yl)sulfanyl]acetamide, identified by the Chemical Abstracts Service Number (CAS No) 1207041-85-7, is a compound of significant interest in the field of pharmaceutical chemistry and medicinal biology. This molecule, featuring a sulfanyl group linked to an acetamide moiety and embedded within a benzyl-substituted imidazole core, has garnered attention due to its structural complexity and potential biological activities. The unique arrangement of heterocyclic and acyclic components in its molecular framework suggests multifaceted interactions with biological targets, making it a promising candidate for further exploration in drug discovery and development.

The structural motif of 2-[(1-benzyl-5-phenyl-1H-imidazol-2-yl)sulfanyl]acetamide combines several pharmacophoric elements that are frequently observed in bioactive molecules. The imidazole ring, particularly when substituted with benzyl and phenyl groups, is a common scaffold in medicinal chemistry, known for its ability to engage with various biological receptors. The sulfanyl group serves as a linker that can modulate the electronic properties of the molecule, influencing its binding affinity and selectivity. Additionally, the acetamide moiety is a well-established pharmacophore that often contributes to solubility and metabolic stability, which are critical factors in drug design.

In recent years, there has been growing interest in imidazole derivatives due to their diverse biological activities. These compounds have been investigated for their potential roles in enzyme inhibition, receptor modulation, and anti-inflammatory effects. For instance, imidazole-based scaffolds have shown promise in the development of treatments for neurological disorders, infectious diseases, and cancer. The presence of both benzyl and phenyl substituents in 2-[(1-benzyl-5-phenyl-1H-imidazol-2-yl)sulfanyl]acetamide may enhance its interaction with specific targets by providing additional binding pockets or hydrophobic surfaces.

The sulfanyl group in this compound is particularly noteworthy, as it can participate in hydrogen bonding or form disulfide bridges, which are important for stabilizing protein structures and modulating enzyme activity. This feature makes 2-[(1-benzyl-5-phenyl-1H-imidazol-2-yl)sulfanyl]acetamide a versatile scaffold for designing molecules with tailored biological properties. Furthermore, the acetamide moiety can serve as a site for further derivatization, allowing chemists to fine-tune the compound's pharmacokinetic profile and target specificity.

Recent advancements in computational chemistry and high-throughput screening have accelerated the discovery of novel bioactive compounds like 2-[(1-benzyl-5-phenyl-1H-imidazol-2-yl)sulfanyl]acetamide. These technologies enable researchers to predict the binding modes of molecules to biological targets with high accuracy, facilitating the design of optimized derivatives. For example, molecular docking studies have been used to explore the interactions between 2-(sulfanyl)acetamide derivatives and enzymes such as kinases or proteases. Such studies have revealed that subtle modifications in the molecular structure can significantly alter binding affinity and selectivity.

The potential applications of 2-(sulfanyl)acetamide compounds extend beyond traditional therapeutic areas. There is increasing evidence suggesting that these molecules may have applications in agrochemicals and material science. For instance, certain sulfanyl-containing compounds have been shown to exhibit herbicidal or fungicidal properties, making them valuable candidates for crop protection agents. Additionally, the ability of these compounds to form stable complexes with metals has led to their exploration as catalysts or corrosion inhibitors.

In conclusion,[CAS No: 1207041 - 85 - 7] serves as a key identifier for this intriguing compound,[benzyl-substituted phenethylimido] featuring an acetamide group linked via a sulfanyl moiety,[imidazole core] which holds significant promise for future research. Its unique structural features position it as a valuable tool for drug discovery,[biological activity] particularly in the areas of enzyme inhibition,[receptor modulation] anti-inflammatory therapy,[neurological disorders] infectious diseases,[cancer treatment] and beyond. As research continues to uncover new applications for sulfanyl-containing compounds,[computational chemistry] high-throughput screening,[molecular docking] this molecule will undoubtedly remain at the forefront of pharmaceutical innovation.